
Essential Safety and Handling Protocols for
ARV-771

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ARV-771

Cat. No.: B605596 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

ARV-771, a potent BET bromodomain PROTAC (Proteolysis Targeting Chimera). Adherence to

these guidelines is essential to ensure personnel safety and mitigate environmental

contamination. While the Safety Data Sheet (SDS) from some suppliers may indicate that the

substance is not classified as hazardous under the Globally Harmonized System (GHS), it is

best practice to handle all novel research chemicals with a high degree of caution.

Hazard Identification and Personal Protective
Equipment (PPE)
ARV-771 is a crystalline solid that should be handled as a potentially hazardous compound.[1]

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Minimum Required PPE:
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents direct skin contact.

The outer glove should be

removed and disposed of

immediately after handling the

compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from airborne

particles and accidental

splashes.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection
A NIOSH-approved N95 or

higher-rated respirator.

Recommended when handling

the solid compound outside of

a certified chemical fume hood

to prevent inhalation of fine

particles.

Safe Handling and Operations
All handling of solid ARV-771 and preparation of stock solutions should be performed in a

certified chemical fume hood to minimize inhalation exposure.

Experimental Workflow for Handling ARV-771
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Figure 1. Workflow for the safe handling of ARV-771.
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Step-by-Step Handling Protocol:
Preparation:

Before handling, ensure you are wearing the minimum required PPE as outlined in the

table above.

Conduct all manipulations of solid ARV-771 within a certified chemical fume hood.

To weigh the compound, carefully transfer the desired amount from the stock vial to a

tared weigh boat using a clean spatula.

Prepare stock solutions by dissolving the solid ARV-771 in an appropriate solvent such as

DMSO.[1][2]

In Case of Exposure:

Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and seek immediate

medical attention.

Disposal Plan
Proper disposal of ARV-771 and all contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedures:
Solid Waste:

This includes contaminated gloves, weigh boats, pipette tips, and any other disposable

labware.
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Collect all solid waste in a designated, clearly labeled hazardous waste container.

Liquid Waste:

This includes unused stock solutions and any experimental solutions containing ARV-771.

Collect all liquid waste in a separate, clearly labeled hazardous waste container for

organic solvent waste.

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office.

The recommended disposal method is incineration in a licensed hazardous waste facility.

Quantitative Data for ARV-771
Property Value Source(s)

Molecular Weight 986.64 g/mol [3][4]

Appearance Crystalline solid [1]

Storage Temperature -20°C [1][2]

Solubility in DMSO ≥ 50 mg/mL [3]

Solubility in Ethanol ~10 mg/mL [1]

Solubility in DMF ~20 mg/mL [1]

Experimental Protocols Cited
While specific experimental protocols will vary based on the research objectives, the

preparation of ARV-771 solutions is a common initial step.

Preparation of a 10 mM DMSO Stock Solution:
Calculate the mass of ARV-771 required. For 1 mL of a 10 mM solution:
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Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 986.64 g/mol = 0.0098664 g = 9.87 mg

Wearing appropriate PPE and working in a chemical fume hood, weigh out approximately

9.87 mg of solid ARV-771 into a suitable vial.

Add 1 mL of anhydrous DMSO to the vial.

Vortex or sonicate the solution until the solid is completely dissolved.

Store the stock solution at -20°C, protected from light and moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. ARV 771 | Active Degraders: R&D Systems [rndsystems.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. ARV-771 | PROTAC | BET Degrader | TargetMol [targetmol.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for ARV-771].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605596#personal-protective-equipment-for-handling-
arv-771]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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